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Compound of Interest

Compound Name: Oxopraseodymium(1+)

Cat. No.: B15464022 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for studying

the reactivity of the praseodymium oxide cation (PrO⁺) using guided ion beam tandem mass

spectrometry (GIBMS). This technique is a powerful tool for determining fundamental

thermochemical data, such as bond dissociation energies and reaction cross-sections, which

are crucial for understanding the chemical behavior of lanthanide oxides. The data presented

here is pivotal for fields ranging from materials science to atmospheric and combustion

chemistry, and can inform the development of novel catalytic processes.

Quantitative Data Summary
Guided ion beam tandem mass spectrometry has been employed to elucidate the

thermochemistry of PrO⁺ and related species. The kinetic energy-dependent cross-sections of

reactions involving PrO⁺ are analyzed to determine 0 K bond dissociation energies (BDEs).

Table 1: Experimentally Determined 0 K Bond Dissociation Energies (BDEs) for

Praseodymium-containing Cations.
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Species Bond Dissociation Energy (eV)

PrO⁺ 7.62 ± 0.09[1][2]

PrC⁺ 2.97 ± 0.10[1][2]

PrCO⁺ 0.31 ± 0.07[1][2]

OPr⁺–O 2.47 ± 0.11[1][2]

Data sourced from reactions of Pr⁺ with O₂, CO₂, and CO, and reactions of PrO⁺ with CO, O₂,

and Xe. The BDE for PrO⁺ is the weighted average of five independent measurements[1][2].

Experimental Protocols
The following protocols describe the key steps for performing guided ion beam tandem mass

spectrometry experiments to study the reactivity of PrO⁺.

Ion Generation and Thermalization
Praseodymium ions (Pr⁺) are typically generated in a DC/glow discharge-flow tube source. A

praseodymium cathode is sputtered by argon ions, and the resulting Pr⁺ ions are carried

downstream by a buffer gas mixture (e.g., ~90% He, 10% Ar) at a pressure of approximately

0.4 Torr[3]. In the flow tube, the ions undergo numerous collisions (~10⁵) with the buffer gas,

leading to their thermalization to near room temperature[3]. PrO⁺ ions can be generated in situ

through the exothermic and barrierless reaction of Pr⁺ with an oxidant gas like O₂ or CO₂

introduced into the flow tube[1][2].

Mass Selection and Ion Injection
After generation and thermalization, the ions are extracted from the flow tube and passed

through a magnetic momentum analyzer for mass selection of the primary ion of interest (e.g.,

¹⁴¹PrO⁺). The mass-selected ions are then decelerated to a well-defined kinetic energy before

being injected into a radio-frequency (RF) octopole ion guide[4].

Collision-Induced Dissociation (CID) and Reaction
The octopole ion guide passes through a gas cell containing the neutral reactant gas (e.g., CO,

O₂, Xe, H₂, D₂) at low pressures (typically 0.1 - 0.4 mTorr) to ensure single-collision
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conditions[4]. The kinetic energy of the ions is varied to study the energy dependence of the

reactions. The product and unreacted parent ions are then guided to the end of the octopole.

Product Mass Analysis and Detection
Upon exiting the reaction cell, the ions are focused into a quadrupole mass spectrometer for

mass analysis of the product ions. The ions are then detected by a detector, and the ion

intensities are recorded as a function of the collision energy in the center-of-mass frame.

Data Analysis
The raw ion intensities are converted to absolute reaction cross-sections. The kinetic energy

dependence of these cross-sections for endothermic reactions is then modeled to determine

the reaction threshold, which can be used to calculate the bond dissociation energy of the

product ions[5][6].

Visualizations
Experimental Workflow
The following diagram illustrates the typical workflow for a guided ion beam tandem mass

spectrometry experiment.
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Caption: Experimental workflow for guided ion beam tandem mass spectrometry.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.osti.gov/servlets/purl/1821610
https://pubmed.ncbi.nlm.nih.gov/12019967/
https://www.researchgate.net/publication/11351828_Mass_spectrometry-Not_just_a_structural_tool_The_use_of_guided_ion_beam_tandem_mass_spectrometry_to_determine_thermochemistry
https://www.benchchem.com/product/b15464022?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15464022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PrO⁺ Reaction Pathways
The following diagram illustrates the key reactions of PrO⁺ studied using GIBMS.
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Caption: Key reaction pathways of PrO⁺ with various neutral reactants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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